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Compound of Interest

Compound Name: CX1739

Cat. No.: B12721410 Get Quote

An In-depth Technical Guide to CX1739
CX1739 is a next-generation, orally bioavailable small molecule that functions as a positive

allosteric modulator of the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA)

receptor.[1][2] Classified as a "low-impact" ampakine, it enhances glutamatergic

neurotransmission with a favorable safety profile, making it a subject of significant interest for

various therapeutic applications.[1][3] Developed by Cortex Pharmaceuticals and now under

RespireRx Pharmaceuticals, CX1739 has been investigated for its potential in treating

conditions such as Attention-Deficit/Hyperactivity Disorder (ADHD), opioid-induced respiratory

depression, central sleep apnea, and cognitive disorders.[1][4]

Chemical Structure and Properties
CX1739 is chemically known as N-methyl-N-(tetrahydro-2H-pyran-4-yl)benzo[c][1][3]

[5]oxadiazole-5-carboxamide.[3][6] Its structure features a benzofurazan core linked to a

tetrahydropyran moiety via a methyl-carboxamide group.

Table 1: Chemical Identifiers and Molecular Properties of
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Identifier/Property Value

IUPAC Name
N-methyl-N-(tetrahydro-2H-pyran-4-yl)benzo[c]

[1][3][5]oxadiazole-5-carboxamide[3]

Synonyms CX-1739, CX 1739[3]

CAS Number 1086377-48-1[1][3]

Chemical Formula C₁₃H₁₅N₃O₃[1][3]

Molecular Weight 261.28 g/mol [1][3]

Exact Mass 261.1113[3][5]

SMILES
CN(C1CCOCC1)C(=O)C2=CC3=NON=C3C=C

2[1]

InChI Key IRYRMRDDVXULFG-UHFFFAOYSA-N[1][3]

Table 2: Physicochemical Properties of CX1739
Property Description

Appearance Solid

Solubility Soluble in DMSO

Storage

For short-term (days to weeks), store at 0 - 4°C.

For long-term (months to years), store at -20°C.

[5]

Shipping Condition
Shipped under ambient temperature as a non-

hazardous chemical.[3][5]

Pharmacological Profile
Mechanism of Action
CX1739 is a positive allosteric modulator of AMPA receptors, which mediate the majority of fast

excitatory synaptic transmission in the central nervous system.[2] It binds to a site on the AMPA

receptor distinct from the glutamate binding site.[2] This allosteric binding enhances the
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receptor's response to glutamate by prolonging the time the ion channel remains open, thereby

increasing the flow of cations (Na⁺ and Ca²⁺) into the postsynaptic neuron.[3]

This potentiation of AMPA receptor-mediated currents leads to enhanced synaptic plasticity, a

fundamental mechanism for learning and memory.[3]
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CX1739 Mechanism of Action at the AMPA Receptor
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Logical Relationship of CX1739 Properties
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Experimental Workflow for OIRD Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12721410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

